Cas no 22596-45-8 (Oxirane, 2-methyl-2-nitro-3-phenyl-)

Oxirane, 2-methyl-2-nitro-3-phenyl- Properties

Names and Identifiers

• Oxirane, 2-methyl-2-nitro-3-phenyl-
• 2-methyl-2-nitro-3-phenyloxirane
• DTXSID10446773
• SCHEMBL11742745
• 22596-45-8
• 2-nitro-3-phenyl-2,3-epoxypropane
• +Expand

• InChIKey： CTRGNPUSQYYAAE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO3/c1-9(10(11)12)8(13-9)7-5-3-2-4-6-7/h2-6,8H,1H3
• SMILES： CC1(C(O1)C2=CC=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.05827
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.058243149g/mol
• Heavy Atom Count: 13
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 55.67